Cas no 168428-76-0 (4-Chloro-N,N-diisopropylpicolinamide)

• Product Name: 4-Chloro-N,N-diisopropylpicolinamide
• CAS No: 168428-76-0
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 111091
• PubChem ID: 329771483
• Update Time: 2025-06-15

4-Chloro-N,N-diisopropylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N,N-diisopropylpicolinamide
• 2-Pyridinecarboxamide,4-chloro-N,N-bis(1-methylethyl)-
• 4-Chloro-N-diisopropyl-pyridine-2-carboxamide
• 4-chloro-N,N-di(propan-2-yl)pyridine-2-carboxamide
• 4-chloro-N,N-bis(propan-2-yl)pyridine-2-carboxaMide
• 168428-76-0
• 2-Pyridinecarboxamide, 4-chloro-N,N-bis(1-methylethyl)-
• DTXSID80461655
• 4-chloro-N,N-diisopropylpyridine-2-carboxamide
• VMNWYVODDVOFPF-UHFFFAOYSA-N
• A810972
• 4-Chloro-N,N-diisopropylpicolinamide, AldrichCPR
• FT-0645911
• MFCD08705678
• AKOS015848859
• SCHEMBL712142
• DB-081588

• MDL： MFCD08705678
• Inchi： 1S/C12H17ClN2O/c1-8(2)15(9(3)4)12(16)11-7-10(13)5-6-14-11/h5-9H,1-4H3
• InChI Key： VMNWYVODDVOFPF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 240.10300
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.11
• Melting Point: Not available
• Boiling Point: 361.3°Cat760mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.521
• PSA: 33.20000
• LogP: 2.99400
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-N,N-diisopropylpicolinamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-Chloro-N,N-diisopropylpicolinamide

Comprehensive Overview of 4-Chloro-N,N-diisopropylpicolinamide (CAS No. 168428-76-0): Properties, Applications, and Industry Trends

4-Chloro-N,N-diisopropylpicolinamide (CAS No. 168428-76-0) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. With the increasing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention in research and industrial applications. Its molecular structure, featuring a picolinamide backbone and diisopropyl substituents, offers unique reactivity, making it valuable for cross-coupling reactions and catalyst development.

In recent years, the compound has been explored for its potential in drug discovery, particularly in the design of small-molecule inhibitors and bioactive scaffolds. Researchers are increasingly focusing on sustainable synthesis methods, aligning with global trends toward green chemistry and reduced environmental impact. The rise of AI-driven molecular modeling has also accelerated studies on its structure-activity relationships, addressing common queries like "How to optimize the yield of 4-Chloro-N,N-diisopropylpicolinamide?" or "What are the alternatives to traditional purification techniques?"

The compound’s physicochemical properties, such as solubility in organic solvents and thermal stability, make it suitable for high-throughput screening and scale-up production. Industry reports highlight its use in crop protection formulations, where its chloro-substituted aromatic ring enhances bioactivity. As regulatory frameworks evolve, manufacturers emphasize compliance with REACH and GMP standards, addressing concerns about chemical safety and supply chain transparency.

Emerging applications in material science, such as polymeric additives and coating agents, further expand its market potential. Discussions on platforms like LinkedIn and ResearchGate often center on "scalable synthetic routes" and "cost-effective raw material sourcing," reflecting the compound’s commercial relevance. Analytical techniques like HPLC and NMR spectroscopy remain critical for quality control, ensuring batch-to-batch consistency.

Looking ahead, innovations in continuous flow chemistry and catalytic asymmetric synthesis are expected to drive demand for 4-Chloro-N,N-diisopropylpicolinamide. Its versatility positions it as a key player in addressing challenges like residue minimization in agrochemicals and precision medicine development. For laboratories and manufacturers, optimizing storage conditions (e.g., inert atmospheres) and handling protocols ensures long-term stability and performance.